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Compound of Interest

Compound Name: 4-Nitrobenzylamine hydrochloride

Cat. No.: B100060 Get Quote

An In-depth Technical Guide to 4-Nitrobenzylamine Hydrochloride (CAS No. 18600-42-5)

Prepared by a Senior Application Scientist, this guide provides researchers, scientists, and

drug development professionals with a comprehensive technical overview of 4-
Nitrobenzylamine hydrochloride. We will delve into its core properties, synthesis,

applications, and safety protocols, grounding all information in authoritative data.

Core Identity and Significance
4-Nitrobenzylamine hydrochloride, registered under CAS number 18600-42-5, is a white to

light yellow crystalline solid that serves as a pivotal intermediate in various chemical processes.

[1][2] Its molecular structure, featuring a reactive primary amine and a modifiable nitro group on

a stable benzyl scaffold, makes it a highly versatile building block in both organic synthesis and

pharmaceutical development.[1] It is frequently utilized for introducing the 4-nitrobenzylamine

moiety into larger, more complex molecules, acting as a foundational component for

biologically active compounds and advanced materials.[1]

Physicochemical & Spectroscopic Profile
A clear understanding of a compound's physical and chemical properties is fundamental to its

effective application in a laboratory setting. The key characteristics of 4-Nitrobenzylamine
hydrochloride are summarized below.
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Property Value Source(s)

CAS Number 18600-42-5 [1][3]

Molecular Formula
C₇H₉ClN₂O₂ (or

C₇H₈N₂O₂·HCl)
[1][3]

Molecular Weight 188.61 g/mol [3][4]

Appearance
White to light yellow powder or

crystal
[1][2]

Melting Point ~265 °C (decomposes) [3]

Solubility

Soluble in water; Soluble in

methanol:glacial acetic acid

(1:1) at 25 mg/mL.[1]

[1]

Storage

Store under inert gas (Nitrogen

or Argon) at 2-8°C in a cool,

dark place.[1][3][5]

[1][3][5]

Stability

Stable under recommended

storage conditions.

Incompatible with acids, acid

chlorides, acid anhydrides, and

strong oxidizing agents.[3][6]

[3][6]

Spectroscopic data is crucial for structure elucidation and quality control. The structure of 4-
Nitrobenzylamine hydrochloride is routinely confirmed using techniques such as ¹H NMR,

IR, and Raman spectroscopy.[2][4][7]

Synthesis Pathway and Experimental Protocol
The synthesis of 4-Nitrobenzylamine hydrochloride is most commonly achieved through the

reduction of a nitrile precursor, p-nitrobenzonitrile. This method provides a reliable route to the

desired amine hydrochloride salt.

Synthetic Workflow Diagram
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The following diagram illustrates the general transformation from the nitrile starting material to

the final hydrochloride product.

p-Nitrobenzonitrile
(C₈H₄N₂O₂)

1. TMDS or PMHS
2. Ti(Oi-Pr)₄

Toluene, 60°C, 24h

Silyl-protected
Amine Intermediate 1M Aqueous HCl

4-Nitrobenzylamine
Hydrochloride
(C₇H₉ClN₂O₂)

Click to download full resolution via product page

Caption: Synthesis of 4-Nitrobenzylamine hydrochloride from p-nitrobenzonitrile.

Detailed Synthesis Protocol
This protocol is based on established procedures for the reduction of nitriles to primary amines

followed by salt formation.[3]

Materials:

p-Nitrobenzonitrile (1.0 eq.)

Toluene

Tetramethyldisiloxane (TMDS) (1.0 eq.) or Polymethylhydrosiloxane (PMHS) (2.0 eq.)

Titanium(IV) isopropoxide (Ti(Oi-Pr)₄) (1.0 eq.)

1 M Aqueous Hydrochloric Acid (HCl) (1.5 eq.)

Pentane

Ethanol

Procedure:
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Reaction Setup: To a solution of p-nitrobenzonitrile (e.g., 1.0 g, 5.1 mmol) in toluene (6.0 mL)

under an inert nitrogen atmosphere, add TMDS (900 μL, 5.1 mmol) and Ti(Oi-Pr)₄ (1.5 mL,

5.1 mmol).[3] The inert atmosphere is critical to prevent oxidation and reactions with

atmospheric moisture.

Reaction Execution: Heat the reaction mixture to 60 °C and maintain for 24 hours.[3] The

progress of the reduction can be monitored by Thin-Layer Chromatography (TLC) or by

taking aliquots for ¹H NMR analysis.[3] A color change from colorless to black is typically

observed.[3]

Workup and Salt Formation: After completion, cool the mixture to room temperature.

Carefully acidify with 1 M aqueous HCl (7.7 mL, 1.5 eq.).[3] This step protonates the newly

formed amine, quenching the reaction and forming the water-soluble hydrochloride salt,

which aids in its separation from non-polar byproducts.

Purification: Concentrate the crude product under reduced pressure. Filter the resulting solid

and wash thoroughly with pentane (3 x 50 mL) to remove residual toluene and other non-

polar impurities.[3]

Final Isolation: Dissolve the washed solid in ethanol and concentrate the filtrate under

reduced pressure to yield the purified 4-Nitrobenzylamine hydrochloride.[3]

Applications in Research and Drug Development
The utility of 4-Nitrobenzylamine hydrochloride stems from its dual functionality, making it a

valuable starting material in several scientific domains.

Pharmaceutical Synthesis: It is widely used as an intermediate in the synthesis of various

drugs and biologically active compounds.[1] The primary amine serves as a nucleophile or a

point for amide bond formation, while the nitro group can be readily reduced to an aniline,

which can then undergo a vast array of further chemical transformations.

Material Science: The compound has been successfully used in the chemical modification of

graphite powder and multiwalled carbon nanotubes.[3][8] This functionalization is key to

altering the surface properties of these materials for applications in electronics, composites,

and sensors.
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Combinatorial Chemistry: It serves as a building block in the synthesis of compound libraries.

For instance, it has been used in the preparation of 2-fluoro-6-(4-nitrobenzylamino)purine, a

precursor for creating substituted purine derivatives for screening in drug discovery

programs.[3][8]

Safety, Handling, and Storage
Proper handling of 4-Nitrobenzylamine hydrochloride is essential to ensure laboratory safety.

It is classified as an irritant and requires appropriate personal protective equipment (PPE).

GHS Hazard Information
Pictogram Signal Word Hazard Statements

Warning[3][4][5]

H315: Causes skin irritation.[4]

[5] H319: Causes serious eye

irritation.[4][5] H335: May

cause respiratory irritation.[4]

Recommended Safety Protocols
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.[9] Ensure eyewash stations and safety showers are readily

accessible.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber). Gloves must be

inspected before use and disposed of properly.[5]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[9]

Handling: Avoid dust formation.[9] Wash hands and any exposed skin thoroughly after

handling.[5][9]
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First Aid Measures:

If on Skin: Wash with plenty of soap and water. If irritation occurs, seek medical attention.

[5][9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5][9]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[9]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials like oxidizing agents.[5][9]

Conclusion
4-Nitrobenzylamine hydrochloride (CAS No. 18600-42-5) is a cornerstone reagent for

chemists in both academic and industrial settings. Its well-defined physicochemical properties,

straightforward synthesis, and versatile reactivity make it an indispensable tool in the

development of novel pharmaceuticals and advanced materials. Adherence to established

safety and handling protocols is paramount to harnessing its full potential while ensuring a safe

research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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